Cas no 15163-36-7 (Sulfobetaine 10)

• Product Name: Sulfobetaine 10
• CAS No: 15163-36-7
• MF: C₁₅H₃₃NO₃S
• MW: 307.492423772812
• MDL: MFCD00036908
• CID: 50037
• Update Time: 2026-05-14

Sulfobetaine 10 Chemical and Physical Properties

Names and Identifiers

• 3-(Decyldimethylammonio)propane-1-sulfonate
• 3-(Decyldimethylammonio)-propane-sulfonate inner salt
• Caprylyl sulfobetaine
• SB3-10
• Decyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt [for Biochemical Research]
• Sulfobetaine 10
• 3-(Decyldimethylammonio)propanesulfonate (Sulfobetaine 10)
• N-Decyl-N,N-dimethyl-3-ammonio-1-propanesulfonate
• SULFOBETAINE 10 BIOTECHNOLOGY GRADE
• 3-(Decyldimethylammonio)propanesulfonate inner salt
• 3-(Decyldimethylazaniumyl)propane-1-sulfonate
• 3-[decyl(dimethyl)azaniumyl]propane-1-sulfonate
• Caprylyl sulfobetaine,SB3-10
• Decyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
• Sulfobetaine-10
• SB-10
• DeDAPS
• Zwittergent
• zwittergent 310
• ZWITTERGENT(R) 3-10
• ZWITTERGENT(TM) 3-10
• LABOTEST-BB LT00771926
• 3-[decyl(dimethyl)ammonio]propane-1-sulfonate
• 3-(Decyldimethylammonio)propanesulfonate
• 3-(decyldimethylamino)propanesulfonic acid

• MDL： MFCD00036908
• Inchi： 1S/C15H33NO3S/c1-4-5-6-7-8-9-10-11-13-16(2,3)14-12-15-20(17,18)19/h4-15H2,1-3H3
• InChI Key： WKALLSVICJPZTM-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 307.21800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2820
• Melting Point: 221-224°C
• PSA: 65.58000
• LogP: 4.21960
• Conductivity: <20 μmho per cm at 24 °C (0.1 M aqueous solution)
• Solubility: Not determined

Sulfobetaine 10 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Functional Additives

Additional information on Sulfobetaine 10

Sulfobetaine 10: A Comprehensive Overview

Sulfobetaine 10, also known by its CAS number 15163-36-7, is a versatile compound that has garnered significant attention in various industries due to its unique properties and wide range of applications. This compound, classified as a sulfobetaine surfactant, belongs to the family of zwitterionic surface-active agents. Its chemical structure consists of a hydrophilic sulfonate group and a hydrophobic alkyl chain, making it highly effective in stabilizing emulsions and reducing surface tension in aqueous solutions.

Recent studies have highlighted the potential of sulfobetaine 10 in enhancing the performance of personal care products, such as shampoos and conditioners. Researchers have found that its mild nature and excellent foaming properties make it an ideal ingredient for formulations that require gentle yet effective cleansing action. Moreover, the compound's ability to maintain viscosity under varying temperature conditions has made it a preferred choice in the development of thermally stable products.

In the field of biotechnology, sulfobetaine 10 has been explored for its role in improving the solubility of biomolecules. A study published in 2023 demonstrated that incorporating this compound into protein formulations significantly increased their solubility, thereby enhancing their bioavailability. This finding has opened new avenues for its application in drug delivery systems and pharmaceutical formulations.

The environmental impact of sulfobetaine 10 has also been a topic of interest among researchers. Unlike traditional surfactants, this compound is biodegradable and exhibits low toxicity to aquatic organisms. These properties align with the growing demand for sustainable and eco-friendly chemicals across various industries. As a result, its use is being encouraged in green chemistry practices and environmentally responsible manufacturing processes.

Another area where sulfobetaine 10 has shown promise is in the formulation of food additives. Its ability to act as an emulsifier and stabilizer makes it valuable in extending the shelf life of food products while maintaining their sensory qualities. Recent advancements have focused on optimizing its application in dairy products, where it helps prevent fat separation and ensures a consistent texture.

From an industrial perspective, sulfobetaine 10 is increasingly being utilized in cleaning agents and detergents due to its superior cleaning efficiency and low irritation potential. Its compatibility with other surfactants allows for the creation of synergistic formulations that enhance overall performance while reducing the need for harsh chemicals.

In conclusion, sulfobetaine 10 (CAS No. 15163-36-7) stands out as a multifaceted compound with applications spanning personal care, biotechnology, food science, and industrial cleaning. Its unique properties, coupled with recent research findings, underscore its potential to drive innovation across these sectors while adhering to sustainability goals.